N-(6-((4-((2-fluorophenyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)furan-2-carboxamide

• IUPAC Name: N-[6-[4-(2-fluoroanilino)-4-oxobutyl]sulfanylpyridazin-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H17FN4O3S/c20-13-5-1-2-6-14(13)21-17(25)8-4-12-28-18-10-9-16(23-24-18)22-19(26)15-7-3-11-27-15/h1-3,5-7,9-11H,4,8,12H2,(H,21,25)(H,22,23,26)
• InChI Key: CFTASHUGLWKSMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CCCSC2=NN=C(C=C2)NC(=O)C3=CC=CO3)F
• Molecular Formula: C19H17FN4O3S
• Molecular Weight: 400.4 g/mol

Description

N-(6-((4-((2-fluorophenyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H17FN4O3S and its molecular weight is 400.43. The purity is usually 95%.
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Scientific Research Applications

Selective Inhibitors and Kinase Superfamily

The discovery of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors highlights the importance of structural modification in enhancing enzyme potency and selectivity. This research demonstrates the application of structural analogs in targeting kinase superfamily members, providing a basis for the development of cancer therapeutics (Schroeder et al., 2009).

Fluorescent Chemosensors for Metal Ions

A phenoxazine-based fluorescent chemosensor demonstrates the utility of furan-2-carboxamide derivatives in environmental and biological sensing. The chemosensor exhibits selective detection of Cd2+ and CN− ions, with applications in bio-imaging in live cells and zebrafish, underscoring the role of these compounds in detecting hazardous substances (Ravichandiran et al., 2020).

Synthesis and Characterization of Complex Molecules

Research into the synthesis of 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-2H-[1,2'-bipyridine]-3-carboxamides showcases the intricate synthetic routes employed to create molecules with potential for non-linear optical (NLO) properties and molecular docking applications, hinting at their utility in material science and drug discovery (Jayarajan et al., 2019).

Antiviral and Antimicrobial Applications

The synthesis and evaluation of various heterocyclic compounds for their antiviral and antimicrobial properties illustrate the potential of furan-2-carboxamide derivatives in addressing infectious diseases. Such research contributes to the development of new therapeutic agents against viruses and bacteria, highlighting the versatility of these chemical structures in medicinal chemistry (Flefel et al., 2012).